Cas no 2228774-51-2 (3-(6-chloro-5-methylpyridin-3-yl)oxypropan-1-amine)

• Product Name: 3-(6-chloro-5-methylpyridin-3-yl)oxypropan-1-amine
• CAS No: 2228774-51-2
• MF: C₉H₁₃ClN₂O
• MW: 200.665321111679
• CID: 6420081
• PubChem ID: 165638354
• Update Time: 2025-06-12

3-(6-chloro-5-methylpyridin-3-yl)oxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(6-chloro-5-methylpyridin-3-yl)oxypropan-1-amine
• 2228774-51-2
• EN300-1994139
• 3-[(6-chloro-5-methylpyridin-3-yl)oxy]propan-1-amine

• Inchi： 1S/C9H13ClN2O/c1-7-5-8(6-12-9(7)10)13-4-2-3-11/h5-6H,2-4,11H2,1H3
• InChI Key： NNZFKQTVCVFQLE-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C=N1)OCCCN

Computed Properties

• Exact Mass: 200.0716407g/mol
• Monoisotopic Mass: 200.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 48.1Ų

Additional information on 3-(6-chloro-5-methylpyridin-3-yl)oxypropan-1-amine

Comprehensive Overview of 3-(6-Chloro-5-methylpyridin-3-yl)oxypropan-1-amine (CAS No. 2228774-51-2)

3-(6-Chloro-5-methylpyridin-3-yl)oxypropan-1-amine (CAS No. 2228774-51-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine-based structure, is often explored for its potential applications in drug development and crop protection. The presence of both chloro and methyl substituents on the pyridine ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for pyridine derivatives like 3-(6-Chloro-5-methylpyridin-3-yl)oxypropan-1-amine has surged due to their versatility in designing novel therapeutics. Researchers are particularly interested in its potential role in targeting enzyme inhibition and receptor modulation, which are critical in treating various diseases. Additionally, its agrochemical applications are being investigated, as it may contribute to the development of next-generation pesticides and herbicides with improved efficacy and environmental safety.

The synthesis of 3-(6-Chloro-5-methylpyridin-3-yl)oxypropan-1-amine involves multi-step organic reactions, often starting from commercially available pyridine precursors. Key steps include halogenation, etherification, and amination, each requiring precise control of reaction conditions to achieve high yields and purity. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the compound's structure and purity, ensuring its suitability for further applications.

From an environmental perspective, the compound's biodegradability and ecotoxicological profile are under scrutiny, aligning with the global push for sustainable chemistry. Regulatory bodies emphasize the need for thorough safety assessments before large-scale production or commercialization. This aligns with the growing consumer interest in green chemistry and eco-friendly products, which are frequently searched topics in scientific and industrial forums.

In the pharmaceutical sector, 3-(6-Chloro-5-methylpyridin-3-yl)oxypropan-1-amine is being studied for its potential in central nervous system (CNS) drug development. Its structural features suggest possible interactions with neurotransmitter receptors, making it a candidate for treating neurological disorders. Similarly, in agriculture, its derivatives could address challenges like pest resistance and crop yield optimization, topics frequently discussed in precision farming circles.

For researchers and industry professionals, understanding the physicochemical properties of 3-(6-Chloro-5-methylpyridin-3-yl)oxypropan-1-amine is crucial. Parameters such as solubility, stability, and partition coefficient influence its formulation and delivery mechanisms. These factors are often highlighted in QSAR studies and drug design literature, reflecting their importance in modern chemical research.

In conclusion, 3-(6-Chloro-5-methylpyridin-3-yl)oxypropan-1-amine (CAS No. 2228774-51-2) represents a promising compound with diverse applications. Its study bridges gaps between organic synthesis, pharmacology, and agrochemical innovation, addressing some of the most pressing challenges in these fields. As research progresses, this compound may unlock new opportunities in personalized medicine and sustainable agriculture, aligning with broader societal goals.